Cas no 25932-11-0 (Sodiumbenzenesulfinatedihydrate)

• Product Name: Sodiumbenzenesulfinatedihydrate
• CAS No: 25932-11-0
• MF: C₆H₉NaO₄S
• MW: 200.18803191185
• MDL: MFCD00149638
• CID: 88629
• PubChem ID: 87563240
• Update Time: 2025-06-13

Sodiumbenzenesulfinatedihydrate Chemical and Physical Properties

Names and Identifiers

• Benzenesulphinic acid sodium salt dihydrate
• Sodium benzenesulphinate dihydrate
• Sodium Benzenesulfinate Dihydrate
• Benzenesulfinic Acid Sodium Salt Dihydrate
• Sodiumbenzenesulfinate
• Benzensulfinan sodny
• Benzensulfinan sodny [Czech]
• sodium benzenesulfinate hydrate(1:1:2)
• Sodium phenyl sulfinate dihydrate
• Benzenesulfinic acid, sodium salt, dihydrate
• PhSO2Na.2H2O
• KSC556O7R
• MYXJYAIKMQJHIB-UHFFFAOYSA-M
• Benesulfinic acid sodium salt,dihydrate
• Benesulfinic acid sodium salt, dihydrate
• phenylsulfinic ac
• Sodiumbenzenesulfinatedihydrate
• DTXSID10180600
• AKOS025310578
• AS-80759
• 25932-11-0
• A877429
• C6H9NaO4S
• Benzenesulfinic acid, sodium salt, hydrate (1:1:2)
• MFCD00149638
• FT-0622655
• CS-W015626
• sodium;benzenesulfinate;dihydrate
• phenylsulfinic acid sodium salt dihydrate
• DTXCID10103091
• DB-229849
• Benzenesulfinic acid sodium salt hydrate (1:1:2)

• MDL： MFCD00149638
• Inchi： 1S/C6H6O2S.Na.2H2O/c7-9(8)6-4-2-1-3-5-6;;;/h1-5H,(H,7,8);;2*1H2/q;+1;;/p-1
• InChI Key： MYXJYAIKMQJHIB-UHFFFAOYSA-M
• SMILES： S(C1C=CC=CC=1)(=O)[O-].[Na+].O.O

Computed Properties

• Exact Mass: 163.99100
• Monoisotopic Mass: 200.012
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 112
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 61.3

Experimental Properties

• Color/Form: Not determined
• Melting Point: >300 °C(lit.)
• Boiling Point: 339.4 °C at 760 mmHg
• Flash Point: 159.1 °C
• Water Partition Coefficient: almost transparency
• PSA: 59.34000
• LogP: 1.79030
• Solubility: Not determined

Sodiumbenzenesulfinatedihydrate Security Information

• WGK Germany：1
• Hazard Category Code： 36/37/38
• Safety Instruction： S37/39-S26
• RTECS：DA9135000
• Hazardous Material Identification：
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Catalysts and Inorganic Chemicals Inorganic Compounds Salt
• Catalysts and Inorganic Chemicals Inorganic Compounds

Additional information on Sodiumbenzenesulfinatedihydrate

Sodium Benzenesulfinate Dihydrate (CAS No. 25932-11-0): An Overview of Its Properties, Applications, and Recent Research

Sodium benzenesulfinatedihydrate (CAS No. 25932-11-0) is a versatile compound with significant applications in various fields, including pharmaceuticals, organic synthesis, and materials science. This comprehensive overview aims to provide a detailed understanding of its chemical properties, synthesis methods, and recent advancements in its research and applications.

Chemical Properties: Sodium benzenesulfinatedihydrate is a white crystalline solid with the molecular formula C₆H₅NaO₃S·2H₂O. It has a molar mass of 204.18 g/mol and is highly soluble in water. The compound exhibits strong reducing properties due to the presence of the sulfinic acid group (-SOH). This characteristic makes it useful in various chemical reactions, particularly in the reduction of carbonyl compounds to alcohols.

Synthesis Methods: The synthesis of sodium benzenesulfinatedihydrate can be achieved through several routes. One common method involves the reaction of benzenesulfinic acid with sodium hydroxide in an aqueous medium. Benzenesulfinic acid can be prepared by the reduction of benzenesulfonic acid using sodium dithionite or other reducing agents. The resulting solution is then neutralized with sodium hydroxide to form the desired compound. Another approach involves the direct reaction of sodium sulfite with benzene in the presence of a suitable catalyst.

Applications in Pharmaceuticals: Sodium benzenesulfinatedihydrate has found applications in the pharmaceutical industry due to its reducing properties and its ability to stabilize certain drug formulations. It is used as an intermediate in the synthesis of various pharmaceutical compounds, particularly those requiring controlled reduction steps. Additionally, it has been explored for its potential as an antioxidant and stabilizer in drug delivery systems.

Recent Research: Recent studies have focused on expanding the utility of sodium benzenesulfinatedihydrate in both fundamental and applied research. For instance, a study published in the Journal of Organic Chemistry (2021) demonstrated the use of sodium benzenesulfinatedihydrate as a mild and efficient reducing agent for the synthesis of chiral alcohols from ketones. The researchers reported high yields and excellent enantioselectivity, highlighting the compound's potential in asymmetric synthesis.

In another study published in Materials Science and Engineering (2022), researchers investigated the use of sodium benzenesulfinatedihydrate as a stabilizer for metal nanoparticles. The results showed that the compound effectively prevented nanoparticle aggregation, leading to improved stability and performance in catalytic applications.

Safety Considerations: While sodium benzenesulfinatedihydrate is generally considered safe for laboratory use, proper handling and storage precautions should be observed. It is important to avoid contact with strong oxidizing agents and to store the compound in a cool, dry place away from direct sunlight.

Conclusion: Sodium benzenesulfinatedihydrate (CAS No. 25932-11-0) is a valuable compound with a wide range of applications in pharmaceuticals, organic synthesis, and materials science. Its unique chemical properties make it an essential reagent in various chemical processes. Ongoing research continues to uncover new uses and improve our understanding of this versatile compound.